Cas no 84761-04-6 (4-Benzyl-2,2-dimethylmorpholine)

• Product Name: 4-Benzyl-2,2-dimethylmorpholine
• CAS No: 84761-04-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD29920461
• CID: 2950506
• PubChem ID: 15579111
• Update Time: 2025-06-18

4-Benzyl-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-苄基-2,2-二甲基吗啉
• 4-benzyl-2,2-dimethylmorpholine
• VHCKNNCYYBMEFA-UHFFFAOYSA-N
• 4-Benzyl-2,2-dimethyl-morpholine
• SY096649
• AK342887
• 2,2-Dimethyl-4-(phenylmethyl)morpholine (ACI)
• DS-12397
• CS-W000766
• F12580
• 84761-04-6
• AKOS027339833
• AC-30444
• SCHEMBL2073777
• MFCD29920461
• DB-205567
• 4-Benzyl-2,2-dimethylmorpholine

• MDL： MFCD29920461
• Inchi： 1S/C13H19NO/c1-13(2)11-14(8-9-15-13)10-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• InChI Key： VHCKNNCYYBMEFA-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Benzyl-2,2-dimethylmorpholine

Professional Introduction to 4-Benzyl-2,2-dimethylmorpholine (CAS No. 84761-04-6)

4-Benzyl-2,2-dimethylmorpholine, with the chemical identifier CAS No. 84761-04-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the morpholine class, which is known for its diverse applications in drug development due to its unique structural and functional properties. The benzyl and dimethyl substituents in its molecular structure contribute to its distinct chemical behavior, making it a valuable intermediate in synthesizing various pharmacologically active molecules.

The morpholine ring in 4-Benzyl-2,2-dimethylmorpholine provides a stable framework that can interact with biological targets in multiple ways. This structural feature has been exploited in the design of drugs targeting neurological disorders, cardiovascular diseases, and infections. Recent studies have highlighted the potential of morpholine derivatives as scaffolds for developing novel therapeutic agents. The benzyl group enhances the lipophilicity of the molecule, facilitating better membrane penetration, while the dimethyl substitution improves metabolic stability, making it an attractive candidate for further pharmacological exploration.

In the realm of drug discovery, 4-Benzyl-2,2-dimethylmorpholine has been utilized as a building block for more complex molecules. Its ability to serve as a chiral center or a hydrogen bond acceptor has been particularly useful in designing molecules with high specificity and affinity for biological receptors. For instance, researchers have leveraged its structural motif to develop compounds that modulate enzyme activity and receptor binding. The compound’s versatility has also made it a subject of interest in the synthesis of antiviral and anti-inflammatory agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules based on 4-Benzyl-2,2-dimethylmorpholine. By integrating molecular modeling techniques with experimental data, scientists have been able to predict the binding modes of this compound with various biological targets. This approach has accelerated the discovery process and led to the identification of novel lead compounds with improved pharmacokinetic profiles. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, paving the way for more targeted drug development strategies.

The synthesis of 4-Benzyl-2,2-dimethylmorpholine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity while minimizing byproduct formation. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired morpholine core. These methods not only improve efficiency but also align with green chemistry principles by reducing waste and energy consumption.

The pharmacological properties of 4-Benzyl-2,2-dimethylmorpholine have been extensively studied in preclinical models. Initial findings suggest that this compound exhibits promising activity against certain disease states without significant side effects. Researchers are particularly interested in its potential as an adjuvant therapy for conditions where modulation of neurotransmitter release is beneficial. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In conclusion, 4-Benzyl-2,2-dimethylmorpholine (CAS No. 84761-04-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. With ongoing research focusing on its pharmacological applications and synthetic optimization, this compound is poised to play a crucial role in future drug development efforts.